Cas no 106080-41-5 (4-Fluoropyridin-3-amine)
4-Fluoropyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoropyridin-3-amine
- 3-AMINO-4-FLUOROPYRIDINE
- 3-Pyridinamine, 4-fluoro-
- RP00551
- AB50028
- Y6940
-
- MDL: MFCD09260908
- Inchi: 1S/C5H5FN2/c6-4-1-2-8-3-5(4)7/h1-3H,7H2
- InChI Key: SKXRCTJSNWLGSO-UHFFFAOYSA-N
- SMILES: FC1C=CN=CC=1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Topological Polar Surface Area: 38.9
4-Fluoropyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 130720-1g |
4-Fluoropyridin-3-amine |
106080-41-5 | 1g |
$1194.00 | 2023-09-07 |
4-Fluoropyridin-3-amine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4-Fluoropyridin-3-amine
Recent Advances in the Study of 4-Fluoropyridin-3-amine (CAS: 106080-41-5) and Its Applications in Chemical Biology and Pharmaceutical Research
4-Fluoropyridin-3-amine (CAS: 106080-41-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and other therapeutic candidates. The presence of the fluorine atom at the 4-position and the amino group at the 3-position of the pyridine ring imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
Recent studies have highlighted the role of 4-Fluoropyridin-3-amine in the design of novel kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancers. Researchers have successfully incorporated 4-Fluoropyridin-3-amine into the structure of selective kinase inhibitors, demonstrating enhanced binding affinity and specificity towards target kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of EGFR (Epidermal Growth Factor Receptor) inhibitors using 4-Fluoropyridin-3-amine as a core scaffold, achieving nanomolar potency against resistant EGFR mutants.
In addition to its applications in oncology, 4-Fluoropyridin-3-amine has also been explored in the development of antimicrobial agents. The fluorine atom's electronegativity and the amino group's hydrogen-bonding capabilities contribute to improved interactions with bacterial enzymes and proteins. A recent study in Bioorganic & Medicinal Chemistry Letters described the synthesis of fluoroquinolone derivatives incorporating 4-Fluoropyridin-3-amine, which exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. These findings underscore the potential of this compound in addressing the growing challenge of antibiotic resistance.
The synthetic routes to 4-Fluoropyridin-3-amine have also seen advancements. Traditional methods often involved multi-step sequences with low yields and harsh reaction conditions. However, recent innovations in catalytic fluorination and amination reactions have enabled more efficient and scalable syntheses. A 2022 publication in Organic Letters detailed a palladium-catalyzed C-H fluorination approach, providing direct access to 4-Fluoropyridin-3-amine with high regioselectivity and yield. Such methodological improvements are critical for facilitating the broader adoption of this compound in industrial and academic settings.
Beyond its direct applications, 4-Fluoropyridin-3-amine has been employed as a versatile intermediate in the synthesis of complex heterocyclic systems. Researchers have utilized it to construct fused pyridine derivatives, such as imidazopyridines and pyrazolopyridines, which are prevalent in many pharmacologically active compounds. A notable example is its use in the synthesis of JAK (Janus Kinase) inhibitors, as reported in a 2023 study in ACS Medicinal Chemistry Letters. The study demonstrated that derivatives of 4-Fluoropyridin-3-amine could modulate JAK-STAT signaling pathways, offering potential therapeutic benefits for autoimmune diseases and inflammatory disorders.
In conclusion, 4-Fluoropyridin-3-amine (CAS: 106080-41-5) continues to be a focal point in chemical biology and pharmaceutical research due to its structural versatility and broad applicability. Recent studies have expanded its utility in kinase inhibition, antimicrobial development, and synthetic methodology, paving the way for future innovations. As research progresses, further exploration of its pharmacological properties and optimization of its synthetic accessibility will likely uncover additional therapeutic opportunities. This compound exemplifies the intersection of chemical synthesis and biological activity, highlighting its enduring relevance in drug discovery.
106080-41-5 (4-Fluoropyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)